Cas no 2227869-95-4 ((1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2227869-95-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6355185
• PubChem ID: 96631918
• Update Time: 2025-10-17

(1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol
• 2227869-95-4
• EN300-1766329

• Inchi： 1S/C8H15N3O/c1-6-7(5-11(2)10-6)8(12)3-4-9/h5,8,12H,3-4,9H2,1-2H3/t8-/m1/s1
• InChI Key： QMTRQNYARBWJJI-MRVPVSSYSA-N
• SMILES： O[C@H](CCN)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol

(1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2227869-95-4): A Comprehensive Overview

(1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2227869-95-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino alcohols and features a unique structural arrangement that includes a pyrazole ring and an amino group, making it a valuable candidate for various biological studies.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common motif in many pharmaceuticals due to its versatile biological activities. In the case of (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol, the presence of the pyrazole ring contributes to its potential as an inhibitor of specific enzymes and receptors. The amino group, on the other hand, provides additional functional versatility, allowing for the formation of hydrogen bonds and interactions with biological targets.

Recent research has highlighted the importance of chiral compounds in drug development. The (1R) configuration of (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol is particularly significant because enantiomeric purity can greatly influence the pharmacological properties of a compound. Studies have shown that enantiomers can exhibit different biological activities, with one enantiomer being more active or having fewer side effects than the other. Therefore, the synthesis and isolation of the (1R) enantiomer are crucial for optimizing its therapeutic potential.

In terms of synthesis, (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol can be prepared through various routes, including asymmetric synthesis and chiral resolution techniques. One common approach involves the use of chiral catalysts or auxiliaries to achieve high enantiomeric excess (ee). For example, a recent study published in the Journal of Organic Chemistry reported a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst, achieving an ee value of over 99%.

The biological activity of (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol has been extensively studied in both in vitro and in vivo models. One notable application is its potential as an inhibitor of protein kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in treating various diseases, including cancer and inflammatory disorders. Research has demonstrated that (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-ol selectively inhibits certain kinases with high potency and selectivity.

Beyond kinase inhibition, this compound has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. Studies have shown that (1R)-3-amino-1-(1,3-dimethyl-1H-pyrazol-4-y l)propan - 0 l can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of (1R)-3-amino - 0 l - ( 0 , 0 -dimethyl - 0 H - pyrazol - 4 - yl ) propan - 0 - ol have also been evaluated to ensure its suitability for therapeutic use. Pharmacokinetic studies are crucial for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary data indicate that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity.

In conclusion, (((((((((((((((((((^R)-^3-amino^- -⁽ -^{dimethyl- -H-pyrazol- -y ) propan- - ol}-strong>) (CAS No. 2227869_-95-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and enantiomeric purity make it an attractive candidate for further development in drug discovery and medicinal chemistry research.